[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol

• IUPAC Name: [3-(1H-imidazol-2-ylmethylamino)phenyl]methanol
• InChI: InChI=1S/C11H13N3O/c15-8-9-2-1-3-10(6-9)14-7-11-12-4-5-13-11/h1-6,14-15H,7-8H2,(H,12,13)
• InChI Key: CSAYZMLLQOOPBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NCC2=NC=CN2)CO
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol, also known as IM-COH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol has been extensively studied for its potential applications in cancer therapy. It has been shown to enhance the efficacy of chemotherapy drugs by inhibiting the activity of P-glycoprotein, a protein that pumps drugs out of cancer cells, thereby reducing drug resistance. [3-(1H-imidazol-2-ylmethylamino)phenyl]methanol has also been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for targeted cancer therapy.

Mechanism of Action

[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol exerts its effects through the inhibition of P-glycoprotein and the activation of the caspase pathway, which leads to apoptosis in cancer cells. It also modulates the expression of various genes involved in cancer progression and metastasis, leading to a reduction in tumor growth and invasion.
Biochemical and Physiological Effects:
[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol has been shown to have minimal toxicity and side effects in preclinical studies. It has been found to be well-tolerated in animal models and has not shown any significant adverse effects on normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(1H-imidazol-2-ylmethylamino)phenyl]methanol is its ability to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. However, its precise mechanism of action is not fully understood, and further research is needed to elucidate its effects on different cancer types and cell lines.

Future Directions

There are several future directions for research on [3-(1H-imidazol-2-ylmethylamino)phenyl]methanol. One area of focus is the development of new formulations and delivery methods to improve its bioavailability and efficacy. Another direction is to investigate its effects on different cancer types and to identify biomarkers that can predict its response. Additionally, the potential use of [3-(1H-imidazol-2-ylmethylamino)phenyl]methanol in combination with other targeted therapies is an area of interest for future research.
In conclusion, [3-(1H-imidazol-2-ylmethylamino)phenyl]methanol is a promising compound with potential applications in cancer therapy. Its ability to enhance the efficacy of chemotherapy drugs and induce apoptosis in cancer cells makes it a promising candidate for targeted therapy. Further research is needed to fully understand its mechanism of action and to explore its potential in combination therapy and other areas of research.

Synthesis Methods

[3-(1H-imidazol-2-ylmethylamino)phenyl]methanol can be synthesized through a multi-step process involving the reaction of 2-(bromomethyl)imidazole with 3-aminophenylmethanol followed by reduction with sodium borohydride. This method has been optimized to achieve high yields and purity of the final product.